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Audience: Researchers, scientists, and drug development professionals.

This document provides a detailed guide to measuring the detonation velocity of Octol, a high-

explosive mixture of HMX and TNT. It includes quantitative data on different Octol formulations,

detailed experimental protocols, and visualizations of the experimental workflow and

influencing factors.

Introduction to Octol and Detonation Velocity
Octol is a melt-castable high explosive widely used in military applications, such as in shaped

charges and the warheads of guided missiles.[1] It typically consists of a mixture of HMX

(Cyclotetramethylene-tetranitramine) and TNT (Trinitrotoluene).[1] Common formulations

include 70% HMX with 30% TNT and 75% HMX with 25% TNT.[1]

The detonation velocity (VoD) is a critical performance parameter of an explosive, representing

the speed at which the detonation wave propagates through the material.[2][3] It is a key

indicator of an explosive's power and brisance.[2] Accurate measurement of VoD is essential

for characterizing new explosive formulations, ensuring quality control, and providing data for

hydrodynamic calculations.[4][5] The VoD of an explosive is influenced by several factors,

including its chemical composition, density, porosity, charge diameter, and the degree of

confinement.[4][6]
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Data Presentation: Detonation Velocity of Octol
Compositions
The detonation velocity of Octol varies significantly with its composition (HMX/TNT ratio) and

as-cast density. The following table summarizes calculated and nominal detonation velocities

for various Octol formulations.

Octol
Composition
(HMX/TNT
wt%)

Density
(g/cm³)

Porosity (%)
Detonation
Velocity (km/s)

Reference

70 / 30 ~1.810 ~0.8 ~8.45 [4]

75 / 25 ~1.822 ~0.8 ~8.55 [4]

78 / 22 1.821 N/A ~8.60 [4]

79 / 21 ~1.832 ~0.8 ~8.65 [4]

85 / 15 ~1.850 ~0.8 ~8.75 [4]

Not Specified 1.80 N/A 8.55 [1]

Note: Data from reference[4] is derived from graphical representations of TIGER code

calculations. Actual experimental values may vary.

Experimental Protocols for Measuring Detonation
Velocity
Several methods exist for measuring the detonation velocity of explosives.[7] Common

techniques include the D'Autriche method, high-speed photography, and electronic methods

using probes.[2][7][8] This section provides a detailed protocol for the electronic probe method,

which is widely used for its accuracy and reliability.

Principle of the Electronic Probe Method
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The electronic probe method measures the time it takes for a detonation front to travel between

two or more points at known locations within the explosive charge.[2] Probes, such as

piezoelectric pins, contact sensors, or fiber optic cables, are placed along the length of the

explosive.[2][9] As the detonation wave reaches each probe, it generates an electrical or optical

signal. A high-speed data acquisition system or oscilloscope records the time of arrival of these

signals.[2] The detonation velocity is then calculated by dividing the known distance between

the probes by the measured time interval.[2]

Detailed Protocol: Electronic Probe Method
A. Materials and Equipment

Octol sample, cast into a cylindrical charge of sufficient length and diameter (a "rate stick").

Detonator and booster pellet (e.g., pressed RDX).

Piezoelectric pins or other contact sensors (at least two).

High-speed multi-channel oscilloscope or data acquisition system (>1 GHz).

High-accuracy caliper.

Drill press or lathe for machining the sample.

Test chamber or appropriate detonation facility.

Coaxial cables for connecting pins to the oscilloscope.[10]

B. Sample Preparation

Cast the molten Octol into a cylindrical mold to form the test sample. Ensure the charge is

free from significant voids or cracks.

Carefully machine the cast charge to the desired final dimensions. A typical charge may have

a diameter of 25-50 mm and a length of 150-250 mm.

Using a high-accuracy caliper, precisely measure the diameter and length of the charge.[10]
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Drill holes along the side of the cylindrical charge at precisely known intervals to

accommodate the probes.[2] The distance between probes is a critical measurement.

Insert the piezoelectric pins or contact sensors into the drilled holes. Ensure a snug fit and

good contact with the explosive material.

C. Experimental Setup and Procedure

Affix the booster pellet and detonator to one end of the Octol charge.[10] This assembly is

known as the initiation train.

Connect the probes to the data acquisition system using coaxial cables.

Place the entire assembly in a secure, enclosed test chamber.[10]

Configure the oscilloscope to trigger on the signal from the first probe and set the timebase

to capture the events from all probes.

Evacuate the test area and arm the firing system.

Initiate the detonation.

The detonation wave propagates down the charge, activating each probe in sequence. The

oscilloscope records the precise time of arrival for each signal.

D. Data Analysis

From the recorded waveform, determine the exact time (t₁, t₂, t₃, ...) at which the detonation

front arrived at each probe.

The detonation velocity (D) between two probes is calculated using the formula: D = L / (t₂ -

t₁) where L is the precisely measured distance between probe 1 and probe 2, and t₁ and t₂

are their respective arrival times.

Calculate the velocity for each interval between consecutive probes to check for steady-state

detonation.
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Visualizations
Experimental Workflow
The following diagram illustrates the general workflow for measuring the detonation velocity of

an Octol sample using the electronic probe method.
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Caption: Workflow for detonation velocity measurement.
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Factors Influencing Detonation Velocity
The detonation velocity of Octol is not a fixed constant but is influenced by several physical

and chemical properties of the explosive charge.

Detonation Velocity
(VoD)

Composition
(HMX/TNT Ratio) Loading Density

Porosity / Voids Charge Diameter

Confinement
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Caption: Key factors influencing detonation velocity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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